Cas no 2137078-76-1 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichloropyridin-3-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichloropyridin-3-yl)propanoic acid
• CAS No: 2137078-76-1
• MF: C₁₆H₁₄Cl₂N₂O₄
• MW: 369.199362277985
• CID: 6506386
• PubChem ID: 165501438
• Update Time: 2025-05-25

(3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichloropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichloropyridin-3-yl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2,6-dichloropyridin-3-yl)propanoic acid
• EN300-1164680
• 2137078-76-1

• Inchi： 1S/C16H14Cl2N2O4/c17-13-7-6-11(15(18)20-13)12(8-14(21)22)19-16(23)24-9-10-4-2-1-3-5-10/h1-7,12H,8-9H2,(H,19,23)(H,21,22)/t12-/m0/s1
• InChI Key： ZTMXZWQQYOZQBD-LBPRGKRZSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.0330623g/mol
• Monoisotopic Mass: 368.0330623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.5Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichloropyridin-3-yl)propanoic acid

Comprehensive Overview of (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichloropyridin-3-yl)propanoic acid (CAS No. 2137078-76-1)

The compound (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichloropyridin-3-yl)propanoic acid, identified by its CAS No. 2137078-76-1, is a chiral organic molecule with significant potential in pharmaceutical and biochemical research. Its structure features a 2,6-dichloropyridine moiety, a benzyloxycarbonyl (Cbz) protecting group, and a propanoic acid backbone, making it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in synthesizing peptide-based therapeutics and enzyme inhibitors, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for chiral building blocks like (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichloropyridin-3-yl)propanoic acid has surged, driven by advancements in asymmetric synthesis and catalysis. This compound’s stereospecificity is critical for developing bioactive molecules with reduced off-target effects, a key focus in modern drug design. Its CAS No. 2137078-76-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

The benzyloxycarbonyl (Cbz) group in this compound serves as a protecting group for amines, a technique widely used in peptide synthesis. This functionality is particularly valuable in the context of protease-resistant drug candidates, a hot topic in biopharmaceutical innovation. Additionally, the 2,6-dichloropyridine segment contributes to molecular recognition and binding affinity, traits essential for kinase inhibitors and GPCR modulators, which dominate current drug development pipelines.

From a synthetic chemistry perspective, CAS No. 2137078-76-1 exemplifies the integration of heterocyclic chemistry and carboxylic acid derivatives. Its applications extend to crystallography studies and computational modeling, where its rigid structure aids in ligand-receptor docking simulations. These attributes resonate with the growing interest in AI-driven drug discovery, as researchers leverage machine learning algorithms to predict molecular interactions and optimize lead compounds.

Environmental and green chemistry considerations are also pertinent to this compound. The propanoic acid moiety offers opportunities for biodegradable modifications, aligning with the push for sustainable pharmaceuticals. Furthermore, its chloropyridine core is a subject of structure-activity relationship (SAR) studies, which are central to rational drug design strategies. These aspects make (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichloropyridin-3-yl)propanoic acid a compound of enduring interest in both academic and industrial settings.

In summary, CAS No. 2137078-76-1 represents a multifaceted tool for drug discovery and chemical biology. Its structural features and functional groups cater to contemporary needs in personalized medicine, catalysis, and sustainable chemistry, ensuring its prominence in scientific literature and patent applications. As the field evolves, this compound will likely remain a cornerstone for innovative therapeutic strategies.